1. Home
  2. Product
  3. Reference Standards
  4. N-Desmethyl Imatinib-d8
N-Desmethyl Imatinib-d8 N-Desmethyl Imatinib-d8
Brand Name: Vulcanchem
CAS No.: 1185103-28-9
VCID: VC0017571
InChI: InChI=1S/C28H29N7O/c1-20-4-9-24(17-26(20)34-28-31-12-10-25(33-28)23-3-2-11-30-18-23)32-27(36)22-7-5-21(6-8-22)19-35-15-13-29-14-16-35/h2-12,17-18,29H,13-16,19H2,1H3,(H,32,36)(H,31,33,34)/i13D2,14D2,15D2,16D2
SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCNCC3)NC4=NC=CC(=N4)C5=CN=CC=C5
Molecular Formula: C28H29N7O
Molecular Weight: 487.637

N-Desmethyl Imatinib-d8

CAS No.: 1185103-28-9

Reference Standards

VCID: VC0017571

Molecular Formula: C28H29N7O

Molecular Weight: 487.637

N-Desmethyl Imatinib-d8 - 1185103-28-9

CAS No. 1185103-28-9
Product Name N-Desmethyl Imatinib-d8
Molecular Formula C28H29N7O
Molecular Weight 487.637
IUPAC Name N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]-4-[(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)methyl]benzamide
Standard InChI InChI=1S/C28H29N7O/c1-20-4-9-24(17-26(20)34-28-31-12-10-25(33-28)23-3-2-11-30-18-23)32-27(36)22-7-5-21(6-8-22)19-35-15-13-29-14-16-35/h2-12,17-18,29H,13-16,19H2,1H3,(H,32,36)(H,31,33,34)/i13D2,14D2,15D2,16D2
Standard InChIKey BQQYXPHRXIZMDM-DBVREXLBSA-N
SMILES CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCNCC3)NC4=NC=CC(=N4)C5=CN=CC=C5
Synonyms N-Desmethyl Gleevec-d8
PubChem Compound 44816894
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19